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Cat. No.: B15125771 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Mass spectrometry-based lipidomics is a critical tool for understanding the roles of

lipids in health and disease.[1] Accurate and precise quantification of lipid species is

paramount, and the stable isotope dilution method is the gold standard for achieving this.[2]

Methyl decanoate-D19, a deuterated stable isotope of the methyl ester of decanoic acid (a

medium-chain fatty acid), serves as an ideal internal standard for the quantitative analysis of its

unlabeled counterpart and other similar medium-chain fatty acids in complex biological

samples. Its chemical and physical properties are nearly identical to the endogenous analyte,

ensuring it behaves similarly during sample extraction, derivatization, and chromatographic

separation, thereby correcting for sample loss and ionization variability.[3]

Principle of Use: The core principle behind using Methyl decanoate-D19 is stable isotope

dilution mass spectrometry (SID-MS). A known quantity of the deuterated standard is spiked

into a biological sample at the very beginning of the sample preparation process.[2] The

standard and the endogenous analyte are extracted and analyzed together. In the mass

spectrometer, the instrument can distinguish between the natural analyte and the heavier

isotope-labeled standard based on their mass-to-charge (m/z) ratio. By comparing the signal

intensity of the endogenous analyte to the known concentration of the internal standard, a

precise and accurate quantification can be achieved, effectively normalizing for variations in

sample handling and instrument response.[3]
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1. Sample Collection
(Plasma, Cells, Tissue)

2. Spike Internal Standard
(Methyl Decanoate-D19)

3. Lipid Extraction
(e.g., MTBE Method)

4. Derivatization (Optional)
(e.g., PFB-Br for GC-MS)

5. Evaporation & Reconstitution

6. LC-MS/MS or GC-MS Analysis

7. Data Processing
(Peak Integration, Ratio Calculation)

8. Absolute Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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